Cas no 851411-05-7 ((2Z)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}-3-phenylprop-2-enamide)

• Product Name: (2Z)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}-3-phenylprop-2-enamide
• CAS No: 851411-05-7
• MF: C₂₂H₁₆N₂O₃
• MW: 356.374045372009
• CID: 6485934
• Update Time: 2025-10-30

(2Z)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}-3-phenylprop-2-enamide
• (Z)-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)-3-phenylacrylamide
• 2-Propenamide, N-(4-methyl-5-oxo-5H-[1]benzopyrano[4,3-b]pyridin-2-yl)-3-phenyl-

• Inchi： 1S/C22H16N2O3/c1-14-13-18(23-19(25)12-11-15-7-3-2-4-8-15)24-21-16-9-5-6-10-17(16)27-22(26)20(14)21/h2-13H,1H3,(H,23,24,25)
• InChI Key： QWPAMMKAUMUIHJ-UHFFFAOYSA-N
• SMILES： C(NC1N=C2C3=CC=CC=C3OC(=O)C2=C(C)C=1)(=O)C=CC1=CC=CC=C1

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 661.7±55.0 °C(Predicted)
• pka: 11.78±0.20(Predicted)

Additional information on (2Z)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}-3-phenylprop-2-enamide

Recent Advances in the Study of (2Z)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}-3-phenylprop-2-enamide (CAS: 851411-05-7)

The compound (2Z)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}-3-phenylprop-2-enamide (CAS: 851411-05-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have synthesized and characterized this compound, confirming its structural integrity through advanced spectroscopic techniques such as NMR and mass spectrometry. The compound's unique chromeno[4,3-b]pyridine scaffold is believed to contribute to its high binding affinity and selectivity toward target proteins.

In vitro and in vivo studies have demonstrated promising results, with (2Z)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}-3-phenylprop-2-enamide exhibiting significant anti-proliferative effects against various cancer cell lines. Notably, the compound has shown low cytotoxicity toward normal cells, suggesting a favorable therapeutic window. Mechanistic studies indicate that it induces apoptosis and cell cycle arrest by modulating key signaling pathways, including PI3K/AKT and MAPK.

Further investigations are underway to explore the compound's potential in combination therapies and its pharmacokinetic properties. Preliminary data suggest that it has good oral bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as solubility and formulation optimization remain to be addressed.

In conclusion, (2Z)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}-3-phenylprop-2-enamide represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Continued research is essential to fully elucidate its mechanism of action and to translate these findings into clinical applications.